Cas no 1061958-96-0 (N-(6-methoxypyridin-3-yl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide)

• Product Name: N-(6-methoxypyridin-3-yl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide
• CAS No: 1061958-96-0
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 5320888
• Update Time: 2025-05-21

N-(6-methoxypyridin-3-yl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxypyridin-3-yl)tetrahydrothiophene-3-carboxamide 1,1-dioxide
• Z108845252
• N-(6-methoxypyridin-3-yl)-1,1-dioxothiolane-3-carboxamide
• N-(6-methoxypyridin-3-yl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide

• Inchi： 1S/C11H14N2O4S/c1-17-10-3-2-9(6-12-10)13-11(14)8-4-5-18(15,16)7-8/h2-3,6,8H,4-5,7H2,1H3,(H,13,14)
• InChI Key： XDAJAESTEPGGIW-UHFFFAOYSA-N
• SMILES： S1(CCC(C(NC2C=NC(=CC=2)OC)=O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: -0.2
• Topological Polar Surface Area: 93.7

Additional information on N-(6-methoxypyridin-3-yl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide

N-(6-Methoxypyridin-3-yl)-1,1-dioxo-1λ6-thiolane-3-carboxamide: A Comprehensive Overview

N-(6-Methoxypyridin-3-yl)-1,1-dioxo-1λ6-thiolane-3-carboxamide, also known by its CAS number 1061958-96-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a thiolane moiety. The presence of the methoxy group at the 6-position of the pyridine ring and the carboxamide group attached to the thiolane ring contributes to its distinctive chemical properties and potential biological activity.

The synthesis of N-(6-methoxypyridin-3-yl)-1,1-dioxo-1λ6-thiolane-3-carboxamide involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high-quality product standards. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical processes in modern research.

The structural features of this compound make it a promising candidate for various applications. The thiolane ring, also known as a dithiane, is known for its stability and reactivity under specific conditions. The carboxamide group introduces additional functionality, enabling interactions with biological targets such as enzymes or receptors. Recent studies have highlighted its potential as a modulator of certain cellular pathways, particularly in the context of neurodegenerative diseases.

In terms of biological activity, N-(6-methoxypyridin-3-yl)-1,1-dioxo-1λ6-thiolane-3-carboxamide has shown promising results in vitro assays. Researchers have reported its ability to inhibit specific kinase enzymes, which are implicated in various pathological conditions. Furthermore, preliminary in vivo studies suggest that this compound may possess favorable pharmacokinetic properties, including good bioavailability and minimal toxicity.

The methoxy group on the pyridine ring plays a crucial role in modulating the compound's physicochemical properties. This substituent not only enhances solubility but also influences the overall electronic distribution of the molecule. Recent computational studies have utilized advanced molecular modeling techniques to predict its binding affinity to target proteins. These findings underscore its potential as a lead compound for drug discovery efforts.

In addition to its pharmacological applications, N-(6-methoxypyridin-3-yl)-1,1-dioxo-1λ6-thiolane-3-carboxamide has attracted attention in materials science due to its unique structural characteristics. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor development. Recent advancements in green chemistry have further emphasized the importance of such compounds in creating environmentally friendly materials.

The CAS number 1061958-96-0 serves as a unique identifier for this compound within chemical databases worldwide. This ensures that researchers can reliably reference and retrieve information about its properties and applications. As interest in this compound continues to grow, ongoing research is expected to uncover new insights into its potential uses across diverse fields.

In conclusion, N-(6-methoxypyridin-3-yl)-1,1-dioxo-1λ6-thiolane-3-carboxamide represents a compelling example of how structural diversity can lead to innovative chemical solutions. With its versatile functional groups and promising biological activity, this compound holds significant potential for advancing both therapeutic development and materials science.